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Compound of Interest

Compound Name: AD57

Cat. No.: B11937293 Get Quote

Disclaimer: The identifier "AD57" is not a standard, unique chemical name and can refer to

different products. This guide assumes "AD57" refers to DOW CORNING(R) 57 ADDITIVE, a

silicone-based liquid, based on commercially available safety data. For the safety of all

laboratory personnel, it is imperative to confirm the identity of any chemical waste by

referencing its specific Safety Data Sheet (SDS) before proceeding with disposal. The

procedures outlined below are based on the SDS for DOW CORNING(R) 57 ADDITIVE and

general laboratory safety protocols.

Essential Safety and Handling Information
This section provides immediate safety and logistical information for handling DOW

CORNING(R) 57 ADDITIVE in a laboratory setting.

Potential Health Effects:

Eye Contact: Direct contact may result in moderate irritation.[1]

Skin Contact: A single, brief exposure is unlikely to cause significant irritation.[1] However,

repeated or prolonged contact may lead to skin irritation.[1]

Inhalation: No significant effects are expected from a single, short-term exposure.[1]

Oral Ingestion: The substance has a low ingestion hazard during normal use.[1]

Recommended Personal Protective Equipment (PPE):
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Eye Protection: At a minimum, safety glasses should be worn.[1]

Skin Protection: For routine handling, washing hands at mealtimes and at the end of a shift is

considered sufficient.[1] No special gloves are specified.[1]

Respiratory Protection: Under normal conditions of use at room temperature, respiratory

protection is not required.[1] Use at elevated temperatures or in applications that generate

aerosols may necessitate additional precautions.[1]

Step-by-Step Disposal Protocol for AD57 Waste
The disposal of chemical waste is strictly regulated. Under no circumstances should chemical

waste be disposed of via sanitary sewer or in the regular trash.[2][3]

Step 1: Waste Identification and Segregation

Confirm Identity: Positively identify the waste as DOW CORNING(R) 57 ADDITIVE.

Characterize as Hazardous: Treat the waste as hazardous. Its flash point of 83.3 °C (181.9

°F) may require it to be managed as a flammable or combustible liquid depending on local

regulations.[1]

Segregate: Keep this waste stream separate from other, incompatible chemical wastes. As a

general precaution, store it away from strong oxidizing agents, acids, and bases.[4][5]

Step 2: Proper Containerization

Select a Compatible Container: Use a chemically compatible, leak-proof container with a

tightly sealing screw cap.[4][6] The original product container, if in good condition, is an ideal

choice.[4] Plastic containers are often preferred for hazardous waste collection.[3]

Leave Headspace: Do not overfill the container. A general rule is to fill to no more than 90%

capacity, leaving at least one inch of headspace to accommodate vapor expansion.[4]

Keep Closed: The waste container must remain securely capped at all times, except when

waste is being added.[2][4]

Step 3: Accurate Labeling
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Use a Hazardous Waste Tag: As soon as waste is added, affix a completed hazardous waste

label or tag from your institution's Environmental Health and Safety (EHS) department.[2][3]

Complete All Fields: The label must be filled out completely and legibly, including:

The words "Hazardous Waste."[3]

The full, unabbreviated chemical name: "Waste DOW CORNING(R) 57 ADDITIVE."[3]

The date accumulation started.[3]

The name and contact information of the responsible Principal Investigator.[3]

An indication of the associated hazards (e.g., Irritant, Combustible).[3]

Step 4: Safe Storage

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,

which must be at or near the point of waste generation.[7][8]

Secondary Containment: Place the waste container within a larger, chemically resistant tub

or bin to contain any potential spills or leaks.[2]

Location: Do not store hazardous waste in fume hoods, under sinks, or in areas exposed to

heat or direct sunlight.[5][9]

Step 5: Arranging for Disposal

Request Pickup: Once the container is full or the accumulation time limit set by your

institution (typically 6-12 months) is approaching, schedule a waste collection with your EHS

department.[3][5][8]

Follow Institutional Procedures: Complete any necessary online or paper forms to document

the waste and request its removal.[3]

Disposal of Empty AD57 Containers
Empty chemical containers must also be managed properly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehs.mit.edu/regulated-waste-program/chemical-waste/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://valenciacollege.edu/security/documents/valencia-cc-hwd-manua-sciences.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b11937293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triple-Rinse: An empty container must be triple-rinsed with a suitable solvent capable of

removing the chemical residue.[2][10]

Manage Rinsate: The solvent rinsate from this process is considered hazardous waste and

must be collected in a properly labeled hazardous waste container.[2]

Final Disposal: After rinsing and air-drying, deface or remove the original label.[10] The

clean, empty container may then typically be disposed of in the regular trash or recycling, as

per your institution's guidelines.[2][10]

Quantitative Data Summary
The following table summarizes key quantitative properties of DOW CORNING(R) 57

ADDITIVE from its Safety Data Sheet.

Property Value

Flash Point
83.3 °C / 181.9 °F (Pensky-Martens Closed

Cup)[1]

Boiling Point > 65 °C[1]

AD57 (DOW CORNING(R) 57 ADDITIVE) Disposal
Workflow Diagram
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Step 1 & 2: Collection

Step 3 & 4: Storage

Step 5: Disposal

Waste Generated
(Dow Corning 57 Additive)

Select compatible, leak-proof container.
Do not overfill.

Affix 'Hazardous Waste' label with
full chemical name and details.

Store sealed container in designated
Satellite Accumulation Area (SAA).

Segregate from incompatible materials
and use secondary containment.

Container is full or
storage time limit is reached.

Contact Environmental Health & Safety (EHS)
to schedule a waste pickup.

EHS collects waste for final,
compliant disposal.

Click to download full resolution via product page

Caption: A logical workflow for the compliant disposal of AD57 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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